Cas no 1352525-63-3 (3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol)

• Product Name: 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol
• CAS No: 1352525-63-3
• MF: C₁₁H₁₇N₃O₂S₂
• MW: 287.401579618454
• CID: 5149738
• Update Time: 2025-05-21

3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol

• Inchi： 1S/C11H17N3O2S2/c1-2-13-5-7-14(8-6-13)18(15,16)11-9-12-4-3-10(11)17/h3-4,9H,2,5-8H2,1H3,(H,12,17)
• InChI Key： ZXAXNAHWFUVLKZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(S)=C1S(N1CCN(CC)CC1)(=O)=O

Additional information on 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol

Introduction to 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol (CAS No. 1352525-63-3)

3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1352525-63-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridine core, which is a common motif in many bioactive molecules, and is further functionalized with a 4-ethyl-piperazine-1-sulfonyl moiety. This specific arrangement of functional groups makes it a valuable candidate for further investigation in various therapeutic areas.

The pyridine ring in 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol contributes to its ability to interact with biological targets, such as enzymes and receptors, due to its aromaticity and electron-rich nature. The presence of the 4-ethyl-piperazine-1-sulfonyl group adds another layer of complexity, providing a site for further chemical modifications and interactions. These features make the compound a versatile tool for medicinal chemists seeking to develop new pharmacophores.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and psychiatric disorders. The structural components of 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol suggest that it may have potential applications in this area. Specifically, the piperazine moiety is known to be present in many drugs used to treat conditions such as depression, anxiety, and schizophrenia. The sulfonamide group also plays a crucial role in drug design, often contributing to the binding affinity and selectivity of the compound towards its target.

The synthesis of 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the piperazine sulfonamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The final product is then purified through techniques like column chromatography or recrystallization to obtain the desired compound in high purity.

The pharmacological properties of 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol have been studied in various preclinical models. Initial research suggests that the compound exhibits promising activity against certain enzymatic targets relevant to neurological disorders. The sulfonamide group appears to enhance binding interactions with these targets, potentially leading to improved therapeutic efficacy. Additionally, the ethyl group on the piperazine ring may contribute to metabolic stability, making it a favorable candidate for further development.

In conclusion, 3-(4-Ethyl-piperazine-1-sulfonyl)-pyridine-4-thiol (CAS No. 1352525-63-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing new drugs targeting neurological and psychiatric disorders. Further studies are warranted to fully elucidate its pharmacological profile and explore its therapeutic applications.